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Compound of Interest

Compound Name: CS12192

Cat. No.: B15615417

Essential protocols for the safe handling and disposal of the novel irreversible JAK inhibitor,
CS12192, are critical for maintaining laboratory safety and regulatory compliance. This guide
provides a procedural framework for researchers, scientists, and drug development
professionals.

As a potent and selective irreversible inhibitor of Janus kinase 3 (JAK3), CS12192 is a valuable
compound in preclinical research for various autoimmune diseases, including graft-versus-host
disease and rheumatoid arthritis. Due to its specific mechanism of action and chemical
properties, proper disposal is imperative to mitigate potential environmental and health risks.
While a specific Safety Data Sheet (SDS) for CS12192 is not publicly available, established
best practices for the disposal of laboratory chemical waste provide a clear and safe path
forward.

Core Compound Information

A summary of the essential data for CS12192 is presented below to inform safe handling and
disposal decisions.
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Property Value

N-(3-((5-chloro-2-((4-fluoro-3-(N-
Chemical Name methylacrylamido)phenyl)amino)pyrimidin-4-

yl)amino)propyl)-4-cyanobenzamide

Molecular Formula C25H23CIFN702
Molecular Weight 507.95 g/mol

Nature Irreversible JAK inhibitor
Primary Use Laboratory Research

Procedural Workflow for Disposal

The following step-by-step process outlines the recommended disposal procedure for CS12192
and associated waste materials in a laboratory setting. This workflow is designed to ensure
safety and compliance with general hazardous waste regulations.

 To cite this document: BenchChem. [Navigating the Disposal of CS12192: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615417#cs12192-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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